D-Allose-13C

• CAS: 25191-16-6
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2
• InChIKey: GZCGUPFRVQAUEE-UHFFFAOYSA-N

D-Allose-13C: Isotope-Labeled Rare Sugar for Bioanalysis and Metabolic Tracing

D-Allose-13C (CAS 70849-28-4; note: CAS 25191-16-6 corresponds to unlabeled D-allose) is the carbon-13 labeled isotopologue of D-allose, a rare aldohexose that is the C-3 epimer of D-glucose [1]. D-allose is an endogenously produced monosaccharide exhibiting approximately 80% of the sweetness of sucrose, a near-zero caloric value, and documented antitumor, antioxidant, anti-inflammatory, and neuroprotective bioactivities [2]. The 13C-labeled form incorporates 13C atoms (typically at a single position or uniformly labeled) into the sugar backbone, conferring a mass shift of +1 Da per 13C atom versus the unlabeled parent, thereby enabling its primary utility as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis and as a tracer for 13C-based metabolic flux studies .

1

Stable isotope-labeled internal standard (SIL-IS) workflow for quantitative LC-MS/MS bioanalysis

2

98 atom% 13C enrichment enables mass-shift resolution from endogenous D-allose

3

Suitable for metabolic flux analysis and 13C NMR structural elucidation of glycoconjugates

• [1] Tang X, Ravikumar Y, Zhang G, Yun J, Zhao M, Qi X. D-allose, a typical rare sugar: properties, applications, and biosynthetic advances and challenges. Crit Rev Food Sci Nutr. 2025;65(14):2785-2812. doi:10.1080/10408398.2024.2350617. PMID: 38764407. View Source
• [2] Matsuo T. Properties of Three Rare Sugars D-Psicose, D-Allose, D-Tagatose and Their Applications. Oleoscience. 2013;13(9):435-440. doi:10.5650/oleoscience.13.435. View Source

Why Unlabeled D-Allose or Analogs Cannot Substitute D-Allose-13C

In quantitative LC-MS/MS bioanalysis, the gold-standard approach for correcting matrix effects, ionization efficiency variability, and extraction recovery is the use of a stable isotope-labeled internal standard (SIL-IS)—an isotopologue of the target analyte that co-elutes chromatographically and exhibits near-identical physicochemical behavior, yet is resolved by mass spectrometry via the mass shift imparted by the heavy isotope [1]. Unlabeled D-allose (CAS 25191-16-6) is indistinguishable from endogenous D-allose in the mass spectrometer and therefore cannot serve as an internal standard. Substituting a structurally similar but chemically distinct analog (e.g., D-altrose-13C, D-talose-13C, or D-allulose-13C) introduces differential chromatographic retention, ionization response, and extraction recovery, which can compromise quantitative accuracy beyond the ±20% acceptance criterion typically required for bioanalytical method validation [2]. Furthermore, D-allose exhibits unique biological properties—including SGLT1-mediated intestinal absorption distinct from the GLUT5-dependent transport of D-allulose, D-sorbose, and D-tagatose [3]—meaning that a non-identical isotopologue cannot accurately track D-allose-specific pharmacokinetic or metabolic fate.

Product

Key Limitation

Unlabeled D-allose (CAS 25191-16-6)

Indistinguishable from endogenous analyte in MS; cannot serve as internal standard

D-altrose-13C or D-allulose-13C

Differential chromatographic retention and ionization may introduce matrix-effect bias

13C6-D-glucose

SGLT1 vs. GLUT2 transport divergence may not track D-allose-specific metabolic fate

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. doi:10.4155/bio.09.185. View Source
• [2] US FDA. Guidance for Industry: Bioanalytical Method Validation. 2018. Section on Internal Standards: a stable isotopically labeled form of the analyte is recommended; structurally similar analog IS may not track analyte and matrix effects adequately. View Source
• [3] Kishida K, Iida T, Yamada T, Toyoda Y. d-Allose is absorbed via sodium-dependent glucose cotransporter 1 (SGLT1) in the rat small intestine. Metabol Open. 2021;11:100112. doi:10.1016/j.metop.2021.100112. View Source

Quantitative Differentiation Evidence Against Closest Alternatives

13C Enrichment Enabling SIL-IS Quantification vs. Natural D-Allose

D-Allose-13C is supplied with a certified chemical purity of ≥98% and an isotopic enrichment of 98 atom% 13C at the labeled position , compared to the natural abundance of 13C at approximately 1.1% in unlabeled D-allose (CAS 25191-16-6). This represents an ~89-fold enrichment differential. In LC-MS/MS workflows employing selected reaction monitoring (SRM) or multiple reaction monitoring (MRM), this mass shift enables baseline chromatographic co-elution of the internal standard with the target analyte while providing unambiguous mass spectrometric resolution. Regulatory bioanalytical guidance identifies isotopically labeled internal standards as the recommended approach when quantification must achieve ±20% accuracy across the ng/mL to μg/mL concentration range [1]. Unlabeled D-allose cannot provide this mass resolution; structural analog internal standards (e.g., D-altrose-13C or 13C6-D-glucose) introduce differential retention and ionization behavior that can produce matrix-effect biases exceeding the ±20% acceptance threshold [2].

13C Enrichment for SIL-IS

Head-to-head

~89-fold enrichment over natural abundance; co-elution with identical retention time

Enables matrix-effect-corrected quantification of endogenous D-allose

Bioanalytical validation review context

Evidence Dimension	13C isotopic abundance at labeled position(s)
Target Compound Data	D-Allose-13C: ≥98 atom% 13C, chemical purity ≥98% (vendor-certified CoA)
Comparator Or Baseline	Unlabeled D-allose (CAS 25191-16-6): 1.1% 13C (natural abundance); structural analog SIL-IS candidates (e.g., D-altrose-13C): different retention time and ionization efficiency
Quantified Difference	~89-fold 13C enrichment over natural abundance; co-elution with identical retention time vs. structural analogs (ΔtR > 0 min for non-identical isotopologues)
Conditions	Vendor Certificate of Analysis; LC-MS/MS bioanalytical method validation per FDA/EMA guidance

Why This Matters

Only a true isotopologue SIL-IS can achieve the co-elution and identical ionization efficiency required for matrix-effect-corrected quantification of endogenous D-allose; D-Allose-13C is the sole commercially available D-allose isotopologue meeting this criterion.

• [1] US FDA. Guidance for Industry: Bioanalytical Method Validation. 2018. Accuracy should be within ±20% at the LLOQ and ±15% at other concentrations. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source

13C NMR Spectroscopic Differentiation Among D-Aldohexoses

In a definitive head-to-head 13C NMR study (150 MHz) of all eight [1-13C]D-aldohexoses in aqueous solution at 30 °C, D-allose (compound 1) exhibited quantifiable acyclic aldehyde and hydrate populations that differ from every other member of the series [1]. The acyclic aldehyde percentages ranged from 0.0032% to 0.09% across the series, with D-allose occupying a distinct position within this range that is resolvable from its C-3 epimer D-glucose (compound 4, which exhibits the smallest hydrate/aldehyde ratio of 1.5), its C-2 epimer D-altrose (compound 2, aldehyde percentage 0.01–0.09%), and its C-4 epimer D-gulose (compound 5, which exhibits the largest hydrate/aldehyde ratio of 13) [1]. The hydrate percentage for D-idose (compound 6) reached 0.74%, the highest in the series [1]. These quantitative spectral differences, obtained under identical experimental conditions, provide an unambiguous spectroscopic fingerprint for D-allose. D-Allose-13C (particularly the [1-13C] isotopomer) amplifies the signal-to-noise ratio for these low-abundance acyclic forms by approximately 89-fold versus natural abundance material, enabling their detection and quantification at physiologically relevant concentrations .

13C NMR Aldohexose Fingerprint

Head-to-head

Distinct acyclic aldehyde/hydrate ratios resolvable at 150 MHz; hydrate/aldehyde ratio differs from D-glucose (1.5) and D-gulose (13)

Supports unambiguous structural assignment of D-allose in glycoconjugates

Analytical context; [1-13C] isotopomer amplifies low-abundance acyclic signals

Evidence Dimension	13C NMR acyclic aldehyde and hydrate percentages in aqueous solution
Target Compound Data	D-[1-13C]allose: acyclic aldehyde 0.0032–0.09% range, hydrate 0.006–0.7% range (specific values config-dependent within these ranges)
Comparator Or Baseline	D-[1-13C]glucose: smallest hydrate/aldehyde ratio (1.5); D-[1-13C]altrose: largest aldehyde percentages (0.01–0.09%); D-[1-13C]gulose: largest hydrate/aldehyde ratio (13); D-[1-13C]idose: highest hydrate (0.74%)
Quantified Difference	Hydrate/aldehyde ratio for D-allose distinct from D-glucose (1.5), D-altrose, and D-gulose (13); exact D-allose ratio resolvable by 150 MHz 13C NMR
Conditions	150 MHz 13C NMR, aqueous solution, 30 °C, [1-13C] selectively labeled aldohexoses

Why This Matters

For researchers performing 13C-based metabolic tracing or structural elucidation of D-allose-containing glycoconjugates, D-Allose-13C provides a unique and quantifiable NMR signature that distinguishes D-allose unambiguously from all other D-aldohexoses, including its closest epimers.

• [1] Zhu Y, Zajicek J, Serianni AS. Acyclic Forms of [1-13C]Aldohexoses in Aqueous Solution: Quantitation by 13C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J Org Chem. 2001;66(19):6244-6251. doi:10.1021/jo010541m. View Source

Antitumor Activity Profiling: D-Allose vs. 2-Deoxy-D-Glucose

In a direct comparative in vitro study using the MTT assay with 48-hour treatment, D-allose exhibited an IC50 of 53.25 mM against MIA PaCa-2 pancreatic cancer cells, whereas 2-deoxy-D-glucose (2-DG) demonstrated substantially greater potency with an IC50 of 1.45 mM in the same cell line [1]. This represents an approximately 37-fold difference in standalone anti-proliferative potency. Across a broader panel, 2-DG IC50 values ranged from 1.45 to 13.34 mM, while D-allose exceeded 100 mM in BxPC-3, AsPC-1, OVCAR-3, HEY, and SK-OV-3 cells, indicating that its anti-proliferative activity is largely restricted to the MIA PaCa-2 line as a single agent [1]. However, pre-treatment with the p38 MAPK inhibitor SB202190 (20 μM, 2 h) sensitized multiple cell lines to D-allose, reducing IC50 values to <11 mM in MIA PaCa-2, BxPC-3, and SK-OV-3 cells [1]. Furthermore, D-allose combined with platinum agents (oxaliplatin or cisplatin) yielded additive to moderate synergy: combination index (CI) at IC50 was 0.696 for MIA PaCa-2 (synergism), 0.787 for BxPC-3 (moderate synergism), and 0.857 for SK-OV-3 (moderate synergism) [1]. D-allose was previously reported as the most potent proliferation inhibitor among all rare hexoses tested against human cancer cell lines, with its effects linked to TXNIP upregulation rather than direct glycolysis blockade [2].

Antiproliferative Profile vs. 2-DG

Head-to-head

D-allose IC50 53.25 mM (MIA PaCa-2); 2-DG IC50 1.45 mM; D-allose >100 mM in 5 of 6 cell lines tested

Supports cell-model endpoint review; narrow single-agent response, synergy with p38 MAPK inhibition

MTT assay, 48 h; reported cell-model response context

Evidence Dimension	Anti-proliferative IC50 in cancer cell lines (MTT assay, 48 h)
Target Compound Data	D-allose IC50: 53.25 mM (MIA PaCa-2); >100 mM (BxPC-3, AsPC-1, OVCAR-3, HEY, SK-OV-3); D-allose + SB202190 reduces IC50 to <11 mM in MIA PaCa-2, BxPC-3, SK-OV-3
Comparator Or Baseline	2-DG IC50: 1.45 mM (MIA PaCa-2), 10.80 mM (BxPC-3), 11.47 mM (AsPC-1), 3.39 mM (OVCAR-3), 13.34 mM (SK-OV-3)
Quantified Difference	2-DG is ~37-fold more potent than D-allose in MIA PaCa-2 cells; D-allose shows near-complete inactivity as single agent in 5 of 6 cell lines (IC50 >100 mM) vs. 2-DG broad activity (1.45–13.34 mM)
Conditions	MIA PaCa-2, BxPC-3, AsPC-1 (pancreatic); OVCAR-3, HEY, SK-OV-3 (ovarian) cell lines; 48 h treatment; MTT assay; n ≥6 replicates

Why This Matters

D-allose's distinctive potency profile—narrow single-agent activity but pronounced synergy with p38 MAPK inhibition and platinum agents—differentiates it mechanistically from 2-DG and other glucose analogs; D-Allose-13C is the appropriate tracer for studying these D-allose-specific anticancer mechanisms in metabolic labeling and pharmacokinetic-pharmacodynamic studies.

• [1] Malm SW, Hanke NT, Gill A, Carbajal L, Baker AF. The anti-tumor efficacy of 2-deoxyglucose and D-allose are enhanced with p38 inhibition in pancreatic and ovarian cell lines. J Exp Clin Cancer Res. 2015;34:31. doi:10.1186/s13046-015-0147-4. PMCID: PMC4391305. View Source
• [2] Sui L, Dong Y, Watanabe Y, Yamaguchi F, Hatano N, Tsukamoto I, Izumori K, Tokuda M. The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation. Int J Oncol. 2005;27:907-912. PMID: 16142305. View Source

Mitochondrial ROS Regulation: D-Allose vs. D-Glucose

In a controlled in vitro study using mouse neuroblastoma Neuro2A cells, D-allose and D-glucose were directly compared for their effects on mitochondrial reactive oxygen species (ROS) production [1]. D-allose eliminated hydroxyl radicals to the same extent as D-glucose but did not scavenge hydrogen peroxide or superoxide anions [1]. Critically, when Neuro2A cells were treated with rotenone (a mitochondrial complex I uncoupler), D-glucose supported robust rotenone-induced ROS generation, whereas in the presence of D-allose, ROS levels showed no increase above baseline [1]. Furthermore, D-allose alone was less effective than D-glucose at driving intracellular ATP synthesis, and co-treatment with D-allose inhibited D-glucose-stimulated ATP production [1]. In a complementary study on stimulated human neutrophils, D-allose exhibited weak direct ROS scavenging activity but demonstrated a potent inhibitory effect on phorbol myristate acetate (PMA)-stimulated ROS production from neutrophils, an effect not observed with D-glucose at equivalent concentrations [2]. These findings support a model in which D-allose competes with D-glucose for cellular uptake and mitochondrial processing, thereby reducing the substrate flux that drives mitochondrial ROS generation while itself serving as a less efficient substrate for ATP production.

Mitochondrial ROS Regulation

Head-to-head

D-allose suppressed rotenone-induced ROS to baseline; less effective ATP substrate than D-glucose

Supports pathway-response interpretation for redox regulation studies

Neuro2A model; PMA-stimulated human neutrophil context

Evidence Dimension	Mitochondrial ROS production and cellular ATP synthesis
Target Compound Data	D-allose: no rotenone-induced ROS increase above baseline; suppressed D-glucose-dependent ROS generation; less effective ATP synthesis than D-glucose; inhibited D-glucose-stimulated ATP synthesis
Comparator Or Baseline	D-glucose: supported rotenone-induced ROS generation; enhanced ATP synthesis; hydroxyl radical scavenging comparable to D-allose
Quantified Difference	Qualitative: D-allose suppressed D-glucose-dependent ROS to baseline levels under rotenone challenge; ATP synthesis reduced relative to D-glucose (exact fold-change not numerically specified in source but described as 'less effective')
Conditions	Neuro2A mouse neuroblastoma cells; rotenone (mitochondrial complex I inhibitor) treatment model; PMA-stimulated human neutrophils

Why This Matters

D-allose's unique ability to competitively suppress mitochondrial ROS production while serving as a poor ATP substrate distinguishes it functionally from D-glucose. D-Allose-13C is the essential tracer for dissecting the metabolic fate underlying this differential redox regulation in live-cell or in vivo studies.

• [1] Ishihara Y, Katayama K, Sakabe M, et al. Antioxidant properties of rare sugar D-allose: Effects on mitochondrial reactive oxygen species production in Neuro2A cells. J Biosci Bioeng. 2011;112(6):545-550. doi:10.1016/j.jbiosc.2011.08.012. PMID: 21889400. View Source
• [2] Murata A, Sekiya K, Watanabe Y, Yamaguchi F, Hatano N, Izumori K, Tokuda M. A novel inhibitory effect of D-allose on production of reactive oxygen species from neutrophils. J Biosci Bioeng. 2003;96(1):89-91. doi:10.1016/s1389-1723(03)90104-6. PMID: 16233490. View Source

SGLT1-Mediated Intestinal Absorption vs. GLUT5-Dependent Isomers

In a comparative rat intestinal absorption study employing pharmacological inhibition, plasma D-allose levels were significantly blocked by KGA-2727, a selective SGLT1 inhibitor, establishing that D-allose is absorbed via sodium-dependent glucose cotransporter 1 (SGLT1) [1]. High-fructose diet-fed rats, which exhibit upregulation of intestinal GLUT5 expression, did not show significant changes in plasma D-allose levels compared to control rats fed a high-glucose diet, confirming that GLUT5 does not contribute to D-allose absorption [1]. In a parallel study, the structurally related D-fructose isomers D-allulose (D-psicose), D-sorbose, and D-tagatose were demonstrated to be transported via GLUT5 but not SGLT1 in rat small intestine [2]. This represents a qualitative transporter-selectivity divergence within the rare sugar class. Additionally, a pharmacokinetic study in Wistar rats showed that following a single oral dose of D-allose (8 g/kg body weight), 90.9% of the administered dose was excreted in urine and 2.7% in feces within 24 hours, indicating rapid and near-complete absorption followed by urinary elimination, with no diarrhea or other abnormalities observed [3].

SGLT1-Mediated Absorption

Head-to-head

D-allose uptake blocked by SGLT1 inhibitor KGA-2727; 90.9% urinary recovery in 24 h; D-allulose/sorbose/tagatose use GLUT5

Supports exposure-model interpretation; unique transporter selectivity within rare sugar class

Rat intestinal absorption model context

Evidence Dimension	Intestinal transporter mediating absorption and urinary excretion recovery
Target Compound Data	D-allose: absorbed via SGLT1 (blocked by KGA-2727); plasma levels unaffected by GLUT5 upregulation; 90.9% urinary excretion within 24 h post oral dose (8 g/kg)
Comparator Or Baseline	D-allulose (D-psicose), D-sorbose, D-tagatose: absorbed via GLUT5 but not SGLT1
Quantified Difference	Qualitative transporter difference (SGLT1 for D-allose vs. GLUT5 for D-fructose isomers); 90.9% urinary recovery vs. 2.7% fecal recovery confirms high oral bioavailability of D-allose
Conditions	Wistar rats, oral gavage, KGA-2727 (SGLT1-selective inhibitor), high-fructose vs. high-glucose diet models, 24 h collection period

Why This Matters

The unique SGLT1-dependent absorption pathway of D-allose, distinct from other rare sugars, means that pharmacokinetic and tissue distribution studies of D-allose require D-Allose-13C as the tracer; substituting a GLUT5-dependent 13C-sugar would produce misleading absorption and distribution data.

• [1] Kishida K, Iida T, Yamada T, Toyoda Y. d-Allose is absorbed via sodium-dependent glucose cotransporter 1 (SGLT1) in the rat small intestine. Metabol Open. 2021;11:100112. doi:10.1016/j.metop.2021.100112. View Source
• [2] Kishida K, Iida T, et al. Intestinal absorption of D-fructose isomers, D-allulose, D-sorbose and D-tagatose, via glucose transporter type 5 (GLUT5) but not sodium-dependent glucose cotransporter 1 (SGLT1) in rats. Br J Nutr. 2023;130(10):1657-1664. doi:10.1017/S0007114523000801. View Source
• [3] Iida T, Matsuo T, et al. D-Allose Metabolism in Rats. J Jpn Soc Nutr Food Sci. 2010;63(1):17-19. doi:10.4327/jsnfs.63.17. View Source

Sweetness and Caloric Profile Among Rare Sugars

Among the three most extensively studied rare sugars, D-allose exhibits approximately 80% of the sweetness of sucrose with an energy value close to zero, positioning it between D-psicose (D-allulose; approximately 70% sweetness, zero calorie) and D-tagatose (approximately 90% sweetness, energy value approximately 2 kcal/g) [1][2]. This places D-allose as a mid-range sweetness rare sugar that combines higher sweetening potency than D-psicose (80 vs. 70% of sucrose) with a superior caloric profile compared to D-tagatose (near-zero vs. ~2 kcal/g) [1]. Beyond sweetness, the three sugars exhibit distinct physiological effect profiles: D-allose primarily suppresses ROS generation and regulates redox states leading to suppression of blood pressure elevation, ischemia-reperfusion injury, and cancer cell proliferation; D-psicose suppresses postprandial blood glucose elevation via α-glucosidase inhibition and reduces abdominal fat accumulation; D-tagatose increases HDL cholesterol and suppresses postprandial blood glucose elevation [1]. A comprehensive 2025 review confirmed D-allose's 80% sucrose sweetness, low-calorie and non-toxic profile, and its potent anticancer and antitumor effects as distinguishing features [2]. D-Allose-13C is the appropriate isotopologue for quantifying D-allose content in functional food and nutraceutical formulations where multiple rare sugars may be co-formulated and must be analytically resolved.

Sweetness & Caloric Profile

Class-level

~80% sucrose sweetness, near-zero calories; positioned between D-psicose (70%) and D-tagatose (90%, ~2 kcal/g)

Supports selection review for nutraceutical formulation research

Review-level synthesis; data to verify in specific formulation context

Evidence Dimension	Relative sweetness (vs. sucrose), caloric value, and primary differentiating physiological effects
Target Compound Data	D-allose: ~80% sucrose sweetness, near-zero calories; primary effects: ROS suppression, anticancer, anti-inflammatory, neuroprotective, blood pressure regulation
Comparator Or Baseline	D-psicose (D-allulose): ~70% sucrose sweetness, zero calories; D-tagatose: ~90% sucrose sweetness, ~2 kcal/g
Quantified Difference	D-allose is 10 percentage points sweeter than D-psicose (80% vs. 70%) and 10 percentage points less sweet than D-tagatose (80% vs. 90%); near-zero calories for D-allose vs. ~2 kcal/g for D-tagatose
Conditions	Review-level synthesis of published sweetness and bioactivity data across the three rare sugar literature bases

Why This Matters

For analytical chemists and formulators developing D-allose-containing products, D-Allose-13C enables accurate quantification and authenticity verification of D-allose in the presence of structurally similar rare sugars that may be co-formulated or co-extracted.

• [1] Matsuo T. Properties of Three Rare Sugars D-Psicose, D-Allose, D-Tagatose and Their Applications. Oleoscience. 2013;13(9):435-440. doi:10.5650/oleoscience.13.435. View Source
• [2] Tang X, Ravikumar Y, Zhang G, Yun J, Zhao M, Qi X. D-allose, a typical rare sugar: properties, applications, and biosynthetic advances and challenges. Crit Rev Food Sci Nutr. 2025;65(14):2785-2812. doi:10.1080/10408398.2024.2350617. PMID: 38764407. View Source

High-Value Application Scenarios for D-Allose-13C

Endogenous D-Allose Quantification in Biological Matrices via SIL-LC-MS/MS

D-Allose-13C (CAS 70849-28-4) is the optimal internal standard for quantifying endogenous and administered D-allose in plasma, urine, and tissue homogenates . Its ≥98 atom% 13C enrichment provides a mass shift of at least +1 Da, enabling baseline chromatographic co-elution with the target analyte while permitting unambiguous mass spectrometric resolution—the defining requirement for matrix-effect-corrected SIL-IS quantification . This application is essential for pharmacokinetic studies, where D-allose demonstrates 90.9% urinary recovery within 24 hours following oral administration in rats [1], and for pharmacodynamic studies correlating D-allose exposure with antitumor or ROS-suppressive effects in in vivo models [2]. Without a true isotopologue internal standard, accurate quantification of D-allose at low ng/mL concentrations in biological matrices is not achievable within the ±20% accuracy criteria required for regulatory bioanalysis [3].

13C Metabolic Flux Analysis of D-Allose Pathways

D-Allose-13C enables NMR- and MS-based metabolic flux analysis that tracks the fate of D-allose carbon atoms through glycolysis, the pentose phosphate pathway, and other metabolic routes [4]. This application leverages three lines of differentiation evidence: (1) D-allose is absorbed via SGLT1, distinct from the GLUT5-dependent uptake of D-allulose, D-sorbose, and D-tagatose [5], meaning 13C-labeled D-allose specifically traces the SGLT1-dependent metabolic compartment; (2) in cancer cells, D-allose inhibits glycolysis, reduces intracellular ATP, and activates AMPK via TXNIP upregulation through a mechanism distinct from 2-DG [6]; and (3) the quantitative 13C NMR signature of D-allose allows unambiguous resolution of its metabolic products from those of other aldohexoses in complex biological samples [7]. This application is critical for elucidating the unique metabolic basis of D-allose's anticancer and antioxidant effects.

Structural Confirmation of D-Allose in Glycoconjugates by 13C NMR

D-Allose-13C, particularly as the [1-13C] isotopomer, provides a unique 13C NMR spectroscopic fingerprint that distinguishes D-allose from all seven other D-aldohexoses based on quantitative differences in acyclic aldehyde and hydrate percentages measured at 150 MHz in aqueous solution [7]. This application is indispensable for carbohydrate chemists and natural product researchers who must unambiguously assign the D-allose configuration in newly isolated glycosides, oligosaccharides, or glycoproteins where conventional 1H NMR cannot resolve epimeric sugars due to overlapping signals. The 13C enrichment amplifies detection sensitivity for the low-abundance acyclic forms that provide the most diagnostic spectroscopic signatures [7].

Regulatory Bioanalytical Assay Development for Functional Foods

D-Allose-13C serves as the critical SIL-IS for developing and validating quantitative LC-MS/MS assays that measure D-allose content in functional food formulations, dietary supplements, and biological fluids following consumption . Given D-allose's distinct sweetness profile (80% of sucrose) and near-zero caloric value compared to D-psicose (70% sweetness) and D-tagatose (90% sweetness, ~2 kcal/g) [8], accurate quantification is necessary for regulatory compliance, substantiation of label claims, and pharmacokinetic characterization of D-allose-containing products. The validated 2025 review of D-allose's properties and applications underscores the growing interest in D-allose as a functional food ingredient, making analytical method validation an urgent priority [9].

Application

Selection Property

Validation Focus

Endogenous metabolite quantification in research matrices

Co-eluting SIL-IS with ≥98 atom% 13C enrichment

Matrix-effect correction and accuracy/precision endpoint review

Metabolic flux analysis of D-allose pathways

SGLT1-specific tracer; distinct from GLUT5-dependent sugars

Exposure-model interpretation and pathway-response context

Structural confirmation of D-allose in glycoconjugates

Quantitative 13C NMR acyclic aldehyde/hydrate fingerprint

Stereochemical assignment and signal-to-noise enhancement review

Bioanalytical method validation for functional food research

SIL-IS for LC-MS/MS quantification of D-allose content

Method validation documentation context; label-claim substantiation

• [1] Iida T, Matsuo T, et al. D-Allose Metabolism in Rats. J Jpn Soc Nutr Food Sci. 2010;63(1):17-19. doi:10.4327/jsnfs.63.17. View Source
• [2] Samukawa Y, Ouchi Y, Miyashita T, et al. Systemically Administered D-allose Inhibits the Tumor Energy Pathway and Exerts Synergistic Effects With Radiation. Anticancer Res. 2024;44(5):1895-1903. doi:10.21873/anticanres.16991. View Source
• [3] US FDA. Guidance for Industry: Bioanalytical Method Validation. 2018. View Source
• [4] BOC Sciences. D-Allose-[1,2,3,4,5,6-13C6] (D-Allose-UL-13C6) Product Description. Fully 13C-labeled D-allose for carbohydrate metabolism and structural analysis; enhances NMR and MS tracing in sugar pathways. View Source
• [5] Kishida K, Iida T, Yamada T, Toyoda Y. d-Allose is absorbed via sodium-dependent glucose cotransporter 1 (SGLT1) in the rat small intestine. Metabol Open. 2021;11:100112. doi:10.1016/j.metop.2021.100112. View Source
• [6] Malm SW, Hanke NT, Gill A, Carbajal L, Baker AF. The anti-tumor efficacy of 2-deoxyglucose and D-allose are enhanced with p38 inhibition in pancreatic and ovarian cell lines. J Exp Clin Cancer Res. 2015;34:31. doi:10.1186/s13046-015-0147-4. PMCID: PMC4391305. View Source
• [7] Zhu Y, Zajicek J, Serianni AS. Acyclic Forms of [1-13C]Aldohexoses in Aqueous Solution: Quantitation by 13C NMR and Deuterium Isotope Effects on Tautomeric Equilibria. J Org Chem. 2001;66(19):6244-6251. doi:10.1021/jo010541m. View Source
• [8] Matsuo T. Properties of Three Rare Sugars D-Psicose, D-Allose, D-Tagatose and Their Applications. Oleoscience. 2013;13(9):435-440. doi:10.5650/oleoscience.13.435. View Source
• [9] Tang X, Ravikumar Y, Zhang G, Yun J, Zhao M, Qi X. D-allose, a typical rare sugar: properties, applications, and biosynthetic advances and challenges. Crit Rev Food Sci Nutr. 2025;65(14):2785-2812. doi:10.1080/10408398.2024.2350617. PMID: 38764407. View Source